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Compound of Interest

Compound Name: 4-Chloro-3-iodophenol

Cat. No.: B1592612 Get Quote

Welcome to the technical support guide for the purification of crude 4-Chloro-3-iodophenol.
This document is designed for researchers, medicinal chemists, and process development

scientists who require high-purity material for their work. We will move beyond simple protocols

to explore the underlying principles and provide robust troubleshooting solutions for common

challenges encountered in the laboratory.

Section 1: Frequently Asked Questions (FAQs)
This section addresses initial questions regarding the properties and handling of 4-Chloro-3-
iodophenol, which are crucial for designing a successful purification strategy.

Q1: What are the basic physical properties of 4-Chloro-3-iodophenol?

Understanding the fundamental properties is the first step. Key characteristics are summarized

below.
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Property Value Source(s)

Molecular Formula C₆H₄ClIO [1][2]

Molecular Weight 254.45 g/mol [1][3]

Appearance Solid at room temperature

Melting Point 73-79 °C [3]

Sensitivity Light sensitive [3]

Q2: What are the likely impurities in my crude 4-Chloro-3-iodophenol?

The composition of your crude material is highly dependent on the synthetic route. A common

synthesis involves the direct iodination of 4-chlorophenol. Potential impurities include:

Unreacted 4-chlorophenol: The starting material for the iodination reaction.

Di-iodinated species: Over-iodination can lead to products like 4-chloro-3,5-diiodophenol.

Other regioisomers: Depending on the reaction conditions, small amounts of other isomers

could be formed.

Residual reagents and solvents: Inorganic salts, acids, or solvents used during the synthesis

and workup.

Q3: What are the primary purification strategies for this compound?

For a solid organic compound like 4-Chloro-3-iodophenol, the two most effective and

common laboratory-scale purification techniques are Recrystallization and Silica Gel Column

Chromatography. The choice between them depends on the nature and quantity of the

impurities.
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Crude 4-Chloro-3-iodophenol Impurity Analysis (TLC)

Recrystallization
 Impurities have

 different solubility

Column Chromatography

 Impurities have
 similar polarity

Pure Product (>98%)

Corrective Actions

Solution Cooling

Did the compound oil out?

Crystals Formed?

No

1. Reheat to dissolve oil

Yes

Success: Collect Crystals

Yes

Problem: Low Yield or No Crystals

No

2. Add more primary solvent

3. Cool slower / Scratch flask
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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